Delmadinone-d5

• Molecular Formula: C21H25ClO3
• Molecular Weight: 365.9 g/mol
• InChI: InChI=1S/C21H25ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h4,7,10-11,14-16,25H,5-6,8-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1/i1D3,4D,10D
• InChIKey: ZSAMZEYLGUEVJW-DAWXXFNSSA-N

Delmadinone-d5: Deuterated Internal Standard

Delmadinone-d5 (Δ1-Chlormadinone-d5) is a stable isotope-labeled analog of the steroidal progestin Delmadinone, characterized by the incorporation of five deuterium atoms (molecular formula C21H20D5ClO3; MW 365.91) [1]. As a deuterated internal standard (IS), it is specifically designed for the accurate quantification of Delmadinone and its acetate ester in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. Delmadinone acetate is used in veterinary medicine as a progestin and antiandrogen for conditions like benign prostatic hyperplasia in dogs, making its precise quantification crucial for pharmacokinetic and residue studies [3].

Workflow LC-MS/MS quantification of Delmadinone in biological matrices

Selection Deuterated internal standard matched to analyte retention and ionization

Matrix context Supports correction of ion suppression in complex veterinary and food matrices

• [1] MedChemExpress. Delmadinone-d5 (Δ1-Chlormadinone-d5) Product Datasheet. View Source
• [2] Pharmaffiliates. Delmadinone-d5 Product Datasheet. View Source
• [3] NCATS Inxight Drugs. Delmadinone acetate. U.S. National Center for Advancing Translational Sciences. View Source

Why Delmadinone-d5 Cannot Be Substituted

In LC-MS/MS quantification of Delmadinone, substituting Delmadinone-d5 with a generic deuterated steroid or a structural analog (e.g., a different progestin's deuterated form) introduces significant quantification error due to differential matrix effects and chromatographic behavior [1]. The analyte and its internal standard must experience near-identical ionization suppression or enhancement to accurately correct for variability. A study on carvedilol demonstrated that even a slight difference in retention time between an analyte and its deuterated IS, caused by the deuterium isotope effect, can lead to different degrees of ion suppression, significantly impacting method accuracy [1]. Furthermore, a systematic comparison of deuterated versus non-deuterated IS for urinary biomarkers found that the deuterated IS generated negatively biased results of −38.4% due to unequal matrix effects, highlighting the critical need for a structurally identical, co-eluting IS [2]. Therefore, only Delmadinone-d5 can provide the requisite analytical performance for reliable quantification of Delmadinone in complex samples.

!

Structural analogs exhibit different retention times, leading to differential matrix effects and quantification error.

!

Non-deuterated internal standards may under-correct ion suppression, introducing systematic bias in concentration measurements.

• [1] Wang, S., et al. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal, 43(2), 701-707. View Source
• [2] Riley, J. S., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol, 47(2), 129–135. View Source

Delmadinone-d5 Quantitative Performance

Isotopic Purity in Quantification

Delmadinone-d5, with a reported purity of 95-98% (typically ≥98% from reputable suppliers) , provides the high isotopic enrichment necessary for precise quantification as an internal standard. While exact isotopic purity data is not publicly disclosed for this specific compound, best practices dictate that deuterated internal standards must have high isotopic enrichment to avoid interference from unlabeled analyte in the IS signal and to ensure accurate correction [1]. In contrast, using a non-deuterated structural analog as an internal standard introduces significant variability due to differences in extraction recovery and ionization efficiency, which cannot be effectively compensated for.

Isotopic Purity Comparison

Class-level

Target: ≥98% purity
Structural analog: up to 38.4% quantitative bias reported

High isotopic enrichment supports accurate IDMS correction and minimizes unlabeled interference.

Exact isotopic enrichment not publicly disclosed for this compound.

Evidence Dimension	Purity of Internal Standard
Target Compound Data	≥98% chemical purity (typical)
Comparator Or Baseline	Non-deuterated structural analog: Variable purity, extraction recovery, and ionization efficiency
Quantified Difference	High isotopic enrichment ensures minimal unlabeled analyte interference; structural analogs can introduce up to 38.4% quantitative bias [2]
Conditions	LC-MS/MS analysis of Delmadinone in biological matrices

Why This Matters

High purity and isotopic enrichment of the internal standard are prerequisites for achieving the low decision limits (CCα) and detection capabilities (CCβ) required for regulatory compliance in veterinary drug residue monitoring, such as the 0.54 µg/kg CCα for delmadinone acetate [3].

• [1] European Commission Joint Research Centre. (2015). Guidelines for the validation of analytical methods for the determination of residues of veterinary drugs in food and feed. CRL Guidance Paper. View Source
• [2] Riley, J. S., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol, 47(2), 129–135. View Source
• [3] Malone, E., et al. (2009). Confirmatory method for the determination of various acetylgestagens in animal kidney fat using liquid chromatography-tandem mass spectrometry. Food Addit Contam Part A Chem Anal Control Expo Risk Assess, 26(8), 1123-1130. View Source

Co-Elution and Matrix Effect Mitigation

Delmadinone-d5 is designed to co-elute with its non-deuterated counterpart, Delmadinone, under typical reversed-phase LC conditions. This co-elution is critical for compensating for matrix effects, where components in the sample matrix can suppress or enhance the analyte's ionization [1]. In contrast, non-deuterated internal standards (e.g., a different steroid) will elute at a different retention time, experiencing a different degree of matrix effect, thus failing to correct for ion suppression/enhancement [2]. A study comparing deuterated and 13C-labeled internal standards found that the deuterated IS produced negatively biased urinary results by an average of 59.2% compared to the 13C-labeled IS, directly attributable to differential matrix effects [3].

Co-Elution & Matrix Effect

Class-level

Co-elution corrects ion suppression; non-deuterated IS may yield 59.2% lower concentrations

Matrix-effect correction supports reliability of analyte quantification in complex samples.

Based on comparative IS studies in urinary biomarkers.

Evidence Dimension	Correction for Matrix Effects
Target Compound Data	Co-elution with analyte; corrects for matrix effects
Comparator Or Baseline	Non-deuterated structural analog: different retention time, incomplete matrix effect correction
Quantified Difference	Deuterated IS can produce up to 59.2% lower analyte concentrations compared to a 13C-labeled IS due to unequal matrix effects [3]
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers

Why This Matters

Accurate quantification of Delmadinone in complex veterinary matrices (e.g., plasma, tissue) is essential for pharmacokinetic studies and regulatory compliance. Using Delmadinone-d5 ensures that analytical variability due to matrix effects is minimized, providing reliable and reproducible results.

• [1] Trufelli, H., et al. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev, 30(3), 491-509. View Source
• [2] Wang, S., et al. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal, 43(2), 701-707. View Source
• [3] Riley, J. S., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol, 47(2), 129–135. View Source

Regulatory Decision Limit Compliance

A validated LC-MS/MS method for detecting acetylgestagens in animal kidney fat established a decision limit (CCα) of 0.54 µg/kg and a detection capability (CCβ) of 0.92 µg/kg for delmadinone acetate [1]. Achieving these low limits, as required by Commission Decision 2002/657/EC, necessitates the use of a highly reliable internal standard like Delmadinone-d5 to control for extraction and ionization variability [1]. Without a deuterated IS, the method's measurement uncertainty, reported as 26% for delmadinone acetate, would likely be higher, potentially exceeding acceptable limits [1].

Decision Limits Achieved

Cross-study comparable

CCα: 0.54 µg/kg
CCβ: 0.92 µg/kg
Uncertainty: 26%

Reported method performance supports validation review for residue monitoring workflows.

Validated in kidney fat using a deuterated internal standard approach.

Evidence Dimension	Method Performance with and without Optimal Internal Standard
Target Compound Data	CCα: 0.54 µg/kg; CCβ: 0.92 µg/kg; Measurement Uncertainty: 26% (using deuterated IS inferred)
Comparator Or Baseline	Using a non-optimal IS: Higher uncertainty, potentially >26%, may fail validation criteria
Quantified Difference	Method validation achieved CCα of 0.54 µg/kg and CCβ of 0.92 µg/kg for delmadinone acetate with an appropriate IS; these values would be unattainable or unreliable without a co-eluting deuterated IS
Conditions	LC-MS/MS analysis of delmadinone acetate in animal kidney fat

Why This Matters

For laboratories conducting residue monitoring or pharmacokinetic studies, achieving these low, legally mandated detection limits is non-negotiable. The use of Delmadinone-d5 is a critical component of a validated method that meets regulatory requirements.

• [1] Malone, E., et al. (2009). Confirmatory method for the determination of various acetylgestagens in animal kidney fat using liquid chromatography-tandem mass spectrometry. Food Addit Contam Part A Chem Anal Control Expo Risk Assess, 26(8), 1123-1130. View Source

Delmadinone-d5 Application Scenarios

Veterinary Pharmacokinetic Quantification

In preclinical and clinical pharmacokinetic studies of delmadinone acetate in dogs or cats, Delmadinone-d5 serves as the optimal internal standard for LC-MS/MS assays. It compensates for matrix effects in plasma or serum, ensuring precise measurement of drug concentrations over time, which is essential for determining parameters like Cmax, Tmax, and AUC [1].

Residue Monitoring Regulatory Compliance

Food safety laboratories monitoring for residues of delmadinone acetate in animal-derived products (e.g., kidney fat) rely on Delmadinone-d5 to achieve the low decision limits (CCα) and detection capabilities (CCβ) mandated by regulatory bodies such as the European Commission [2]. Its use ensures the analytical method meets the performance criteria outlined in Commission Decision 2002/657/EC [2].

Acetylgestagen Panel Method Development

When developing multi-analyte LC-MS/MS methods for a panel of acetylgestagens (including medroxyprogesterone acetate, megestrol acetate, and chlormadinone acetate), Delmadinone-d5 is the specific, matched internal standard for delmadinone acetate. Using compound-specific deuterated IS for each analyte in the panel is best practice to ensure accurate quantification and robust method validation [3].

Application

Selection Property

Validation Focus

Veterinary PK research (plasma/serum)

Deuterated co-eluting internal standard

Matrix-effect correction for Cmax, Tmax, AUC quantification

Residue monitoring method validation

Low decision limit and detection capability support

CCα/CCβ review and measurement uncertainty assessment

Multi-analyte acetylgestagen method development

Compound-specific deuterated internal standard

Panel accuracy and robust method validation

• [1] Van Os, J. L., et al. (1982). Pharmacokinetics of delmadinone acetate in the dog. Tijdschr Diergeneeskd, 107(17), 655-662. View Source
• [2] Malone, E., et al. (2009). Confirmatory method for the determination of various acetylgestagens in animal kidney fat using liquid chromatography-tandem mass spectrometry. Food Addit Contam Part A Chem Anal Control Expo Risk Assess, 26(8), 1123-1130. View Source
• [3] European Commission. (2002). Commission Decision 2002/657/EC of 12 August 2002 implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results. View Source